Cas no 1454690-49-3 (3-methoxy-3-methylbutan-1-amine hydrochloride)

• Product Name: 3-methoxy-3-methylbutan-1-amine hydrochloride
• CAS No: 1454690-49-3
• MF: C₆H₁₅NO^.HCl
• MW: 153.650
• MDL: MFCD28130380
• CID: 2134896
• PubChem ID: 89813937
• Update Time: 2025-06-14

3-methoxy-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-methylbutan-1-amine hydrochloride

• MDL： MFCD28130380

Additional information on 3-methoxy-3-methylbutan-1-amine hydrochloride

Recent Advances in the Study of 3-Methoxy-3-methylbutan-1-amine Hydrochloride (CAS: 1454690-49-3)

3-Methoxy-3-methylbutan-1-amine hydrochloride (CAS: 1454690-49-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug discovery and development, particularly as a building block for novel therapeutic agents. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-methoxy-3-methylbutan-1-amine hydrochloride, emphasizing its role as a key intermediate in the production of bioactive molecules. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in drug formulations.

In another groundbreaking study, scientists evaluated the pharmacological properties of 3-methoxy-3-methylbutan-1-amine hydrochloride, particularly its interaction with central nervous system (CNS) targets. Preliminary results suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, hinting at its potential utility in the treatment of neurological disorders. Further in vivo studies are underway to validate these findings and explore its therapeutic efficacy.

Additionally, the compound has garnered attention in the field of agrochemical research. A recent report highlighted its use as a precursor in the synthesis of environmentally friendly pesticides. The study demonstrated that derivatives of 3-methoxy-3-methylbutan-1-amine hydrochloride exhibit low toxicity to non-target organisms while maintaining high efficacy against pests, making them promising candidates for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and application of 3-methoxy-3-methylbutan-1-amine hydrochloride. Researchers are actively working to address issues related to cost-effectiveness and scalability. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for new therapeutic and agrochemical solutions.

In conclusion, 3-methoxy-3-methylbutan-1-amine hydrochloride (CAS: 1454690-49-3) represents a versatile compound with broad potential in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its diverse applications, from drug development to sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.